![molecular formula C18H24N2O3 B3849044 1-(methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide](/img/structure/B3849044.png)
1-(methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide
Overview
Description
1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of 1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters, such as dopamine and acetylcholine. It may also have an effect on the immune system by reducing inflammation and oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve cognitive function, reduce inflammation, and provide analgesic effects. It has also been shown to have a neuroprotective effect by reducing oxidative stress and preventing neuronal damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide in lab experiments is its potential therapeutic properties. It can be used to investigate the treatment of various neurological disorders and inflammatory conditions. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder its further development as a therapeutic agent.
Future Directions
There are several future directions for the research of 1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide. One direction is to investigate its potential use in the treatment of other neurological disorders, such as multiple sclerosis and Huntington's disease. Another direction is to explore its potential as an anti-inflammatory agent for the treatment of autoimmune diseases. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties for therapeutic use.
Conclusion:
This compound is a chemical compound that has shown promising results in scientific research for its potential therapeutic properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.
Scientific Research Applications
1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide has been investigated for its potential therapeutic properties in various scientific research studies. It has shown promising results in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, it has been studied for its anti-inflammatory and analgesic properties.
properties
IUPAC Name |
1-(methoxymethyl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]cyclobutane-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3/c1-23-13-18(9-3-10-18)17(22)19-12-14-5-7-15(8-6-14)20-11-2-4-16(20)21/h5-8H,2-4,9-13H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAFRXMUVVBQEJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1(CCC1)C(=O)NCC2=CC=C(C=C2)N3CCCC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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